Cas no 1379670-81-1 (ethyl 3-cyano-5-(1-methyl-1H-pyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate)

• Product Name: ethyl 3-cyano-5-(1-methyl-1H-pyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• CAS No: 1379670-81-1
• MF: C₁₅H₁₃N₅O₂
• MW: 295.296022176743
• CID: 2108873
• Update Time: 2023-11-19

ethyl 3-cyano-5-(1-methyl-1H-pyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-cyano-5-(1-methyl-1H-pyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• CID 89801757
• 1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 3-cyano-5-(1-methyl-1H-pyrazol-4-yl)-, ethyl ester

• Inchi： 1S/C15H13N5O2/c1-3-22-15(21)20-9-11(5-16)13-4-10(6-17-14(13)20)12-7-18-19(2)8-12/h4,6-9H,3H2,1-2H3
• InChI Key： ASRVFOONCFGWFM-UHFFFAOYSA-N
• SMILES： O(CC)C(N1C=C(C#N)C2=CC(=CN=C12)C1C=NN(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 476
• Topological Polar Surface Area: 85.7

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 537.6±60.0 °C(Predicted)
• pka: 0.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines